1-Methyl-3-Naphthalen-2-Yl-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine

• Molecular Formula: C16H13N5
• Molecular Weight: 275.31 g/mol
• IUPAC Name: 1-methyl-3-naphthalen-2-ylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H13N5/c1-21-16-13(15(17)18-9-19-16)14(20-21)12-7-6-10-4-2-3-5-11(10)8-12/h2-9H,1H3,(H2,17,18,19)
• InChI Key: UOKGZPYGRJDACN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=NC(=C2C(=N1)C3=CC4=CC=CC=C4C=C3)N

Description

These compounds contain a naphthalene moiety, which consists of two fused benzene rings .

Preparation Methods

The synthesis of 1-methyl-3-naphthalen-2-yl-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves several steps. One common synthetic route includes the reaction of naphthalene derivatives with pyrazolo[3,4-d]pyrimidine intermediates. The reaction conditions typically involve the use of solvents such as dimethylformamide (DMF) and catalysts like palladium on carbon (Pd/C) under an inert atmosphere . Industrial production methods may involve scaling up these reactions using continuous flow reactors to ensure consistent quality and yield .

Chemical Reactions Analysis

1-methyl-3-naphthalen-2-yl-1H-pyrazolo[3,4-d]pyrimidin-4-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of a palladium catalyst to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with reagents such as sodium hydride (NaH) and alkyl halides to form substituted products.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthoquinone derivatives, while reduction may produce dihydro derivatives .

Scientific Research Applications

1-methyl-3-naphthalen-2-yl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential as a kinase inhibitor, which can regulate various cellular processes.

Medicine: It has shown promise in preclinical studies as a potential anticancer agent due to its ability to inhibit specific kinases involved in tumor growth.

Industry: The compound is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1-methyl-3-naphthalen-2-yl-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves the inhibition of specific kinases, such as phosphatidylinositol 4,5-bisphosphate 3-kinase (PI3K) catalytic subunit gamma isoform . By inhibiting these kinases, the compound can interfere with signaling pathways that regulate cell growth, proliferation, and survival . This makes it a potential therapeutic agent for diseases characterized by dysregulated kinase activity, such as cancer .

Comparison with Similar Compounds

1-methyl-3-naphthalen-2-yl-1H-pyrazolo[3,4-d]pyrimidin-4-amine can be compared with other similar compounds, such as:

4-amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo[3,4-d]pyrimidine: This compound also acts as a kinase inhibitor but has different substituents that may affect its potency and selectivity.

1H-pyrazolo[3,4-d]pyrimidin-4-amine: This is a simpler analog that lacks the naphthalene moiety, which may result in different biological activities.

The uniqueness of this compound lies in its specific structure, which combines the naphthalene and pyrazolo[3,4-d]pyrimidine moieties, potentially enhancing its biological activity and selectivity .